Cas no 479580-16-0 (4-Sulfamoyloxy-benzoic acid ethyl ester)

4-Sulfamoyloxy-benzoic acid ethyl ester structure
479580-16-0 structure
Product name:4-Sulfamoyloxy-benzoic acid ethyl ester
CAS No:479580-16-0
MF:C9H11NO5S
MW:245.252341508865
CID:2828777
PubChem ID:11128562

4-Sulfamoyloxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl 4-[(aminosulfonyl)oxy]benzoate
    • 479580-16-0
    • DTXSID60456266
    • DB-421577
    • 4-Sulfamoyloxy-benzoic acid ethyl ester
    • Ethyl 4-sulfamoyloxybenzoate
    • BDBM50116816
    • CHEMBL79227
    • Inchi: InChI=1S/C9H11NO5S/c1-2-14-9(11)7-3-5-8(6-4-7)15-16(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
    • InChI Key: FQDUPVULDGWSLO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 245.03579362Da
  • Monoisotopic Mass: 245.03579362Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 1.7

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